Cas no 1243326-65-9 (1-bromo-4-chloro-2-cyclopropoxybenzene)

• Product Name: 1-bromo-4-chloro-2-cyclopropoxybenzene
• CAS No: 1243326-65-9
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 4564311
• Update Time: 2023-04-04

1-bromo-4-chloro-2-cyclopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-2-cyclopropoxybenzene

• Inchi： 1S/C9H8BrClO/c10-8-4-1-6(11)5-9(8)12-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key： KJQGPZGQXUTSAR-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Cl)C=C1OC1CC1

Computed Properties

• Exact Mass: 245.945
• Monoisotopic Mass: 245.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2